B1575376 Fructose-bisphosphate aldolase A isoform 2 (207-222)

Fructose-bisphosphate aldolase A isoform 2 (207-222)

Cat. No. B1575376
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Other Homo sapiens (human) protein

Scientific Research Applications

1. Pathogenesis of Hereditary Fructose Intolerance and NAFLD

Recent studies have shed light on the pathogenesis of hereditary fructose intolerance (HFI), primarily caused by a deficiency in aldolase B. This deficiency leads to ATP depletion and symptoms like hypoglycemia and liver and kidney failure upon fructose ingestion. Interestingly, these studies also relate aldolase B deficiency to the liver phenotype in fructose-induced non-alcoholic fatty liver disease (NAFLD), offering novel insights into its pathogenesis and potential treatments (Buziau et al., 2019).

2. Sugar Partitioning in FBPase-manipulated Plants

The manipulation of fructose-1,6-bisphosphatase (FBPase) in plants, which shares a pathway with aldolase, affects sugar partitioning and biosynthesis. This alteration leads to significant shifts in carbohydrate content and carbon allocation, indicating the enzyme's critical role in plant metabolism and photosynthesis (Serrato et al., 2009).

3. Glucose Sensing and Cellular Energy Status

Aldolase is involved in sensing glucose availability through its interaction with the v-ATPase on the lysosomal surface. The sensing mechanism, which involves the glycolytic intermediate fructose-1,6-bisphosphate (FBP), plays a role in activating AMPK, contributing to cellular energy status regulation (Lin & Hardie, 2017).

4. Role in Fructose-1,6-bisphosphatase Inhibition

Aldolase is involved in the hydrolysis and inhibition mechanisms of fructose-1,6-bisphosphate, indicating a complex interplay in the glycolytic pathway and its regulation, with implications for understanding cellular energy processes and disorders (Xu et al., 1988).

5. Biomarker Potential in CNS Tumors

Fructose-bisphosphate aldolase has been identified as a potential biomarker in central nervous system (CNS) tumors. The enzyme's levels and activities are considered in the diagnosis and patient management of CNS tumors, highlighting its significance beyond metabolic pathways (Seidenfeld & Marton, 1979).

properties

sequence

KIGEHTPSALAIMENA

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Fructose-bisphosphate aldolase A isoform 2 (207-222)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.